[3-(Dimethylamino)propyl](octan-2-yl)amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(Dimethylamino)propylamine (CAS: 1039888-30-6) is a tertiary amine featuring a dimethylamino group (-N(CH₃)₂) attached to a propyl chain and a branched 2-octyl group (C₈H₁₇) at the nitrogen center. Its molecular formula is C₁₃H₂₈N₂, and it is structurally characterized by a hydrophobic 2-octyl chain and a hydrophilic dimethylamino-propyl moiety, making it amphiphilic.
Properties
Molecular Formula |
C13H30N2 |
|---|---|
Molecular Weight |
214.39 g/mol |
IUPAC Name |
N',N'-dimethyl-N-octan-2-ylpropane-1,3-diamine |
InChI |
InChI=1S/C13H30N2/c1-5-6-7-8-10-13(2)14-11-9-12-15(3)4/h13-14H,5-12H2,1-4H3 |
InChI Key |
RDNLSPVNTLKCCU-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCC(C)NCCCN(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-(Dimethylamino)propylamine typically involves the reaction of 3-(dimethylamino)propylamine with octan-2-yl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .
Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The process involves the use of large reactors and continuous monitoring of reaction parameters such as temperature, pressure, and pH .
Chemical Reactions Analysis
Types of Reactions:
Oxidation: 3-(Dimethylamino)propylamine can undergo oxidation reactions, typically using oxidizing agents like or .
Reduction: The compound can be reduced using reducing agents such as or .
Common Reagents and Conditions:
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Alkyl halides in the presence of a base.
Major Products Formed:
Oxidation: Formation of corresponding ketones or carboxylic acids.
Reduction: Formation of primary or secondary amines.
Substitution: Formation of various substituted amines.
Scientific Research Applications
Chemistry: In chemistry, 3-(Dimethylamino)propylamine is used as a building block for the synthesis of more complex molecules. It is also used in the study of reaction mechanisms and kinetics .
Biology: In biological research, this compound is used to study the interactions between small molecules and biological macromolecules. It is also used in the development of new drugs and therapeutic agents .
Medicine: In medicine, 3-(Dimethylamino)propylamine is investigated for its potential therapeutic effects. It is used in the development of new pharmaceuticals and in the study of drug metabolism and pharmacokinetics .
Industry: In the industrial sector, this compound is used in the production of specialty chemicals and as an intermediate in the synthesis of various industrial products .
Mechanism of Action
The mechanism of action of 3-(Dimethylamino)propylamine involves its interaction with specific molecular targets. The dimethylamino group can form hydrogen bonds and electrostatic interactions with target molecules, influencing their activity. The compound can also interact with enzymes and receptors, modulating their function and leading to various biological effects .
Comparison with Similar Compounds
3-Dimethylaminopropylamine (DMAPA)
- Structure: (CH₃)₂N-(CH₂)₃-NH₂ (primary amine with dimethylamino-propyl group).
- Molecular Weight : 102.18 g/mol .
- Applications : Widely used as a surfactant, corrosion inhibitor, and intermediate in polymer synthesis (e.g., polyurethanes, epoxy resins).
- Key Differences: DMAPA is a primary amine, whereas 3-(dimethylamino)propylamine is tertiary. The latter’s bulky 2-octyl group enhances hydrophobicity, making it more suitable for applications requiring lipid solubility, such as phase-transfer catalysis or lipid nanoparticle formulations.
Propamocarb
- Structure: Carbamate derivative of DMAPA (propyl 3-(dimethylamino)propylcarbamate).
- Molecular Weight : 188.27 g/mol .
- Applications : Commercial fungicide targeting Oomycete pathogens.
- Key Differences: Propamocarb’s carbamate functional group confers antifungal activity, while 3-(dimethylamino)propylamine lacks this moiety. The latter’s tertiary structure may reduce reactivity with biological targets compared to carbamates.
Poly[N-[3-(dimethylamino)propyl]carbodiimides]
- Structure: Polymers with dimethylamino-propyl side chains .
- Applications : Demonstrated cytotoxicity against urinary bladder cancer cells (IC₅₀: 1.27–3.50 μM) and antifungal activity against Candida albicans.
- Key Differences: The polymeric form amplifies bioactivity due to multivalent interactions, whereas the monomeric 3-(dimethylamino)propylamine may require derivatization for similar effects.
N,N-Diethyl-1,3-propanediamine
- Structure : (CH₂CH₃)₂N-(CH₂)₃-NH₂ .
- Applications : Intermediate in agrochemicals and pharmaceuticals.
- Key Differences : Diethyl substitution reduces basicity compared to dimethyl groups, altering solubility and reactivity. The 2-octyl group in the target compound further enhances lipophilicity.
Comparative Data Table
| Compound | Structure/Substituents | Molecular Weight | Applications | Key Properties/Findings |
|---|---|---|---|---|
| 3-(Dimethylamino)propylamine | Tertiary amine with 2-octyl chain | 236.38 (calculated) | Surfactants, chemical intermediates | Amphiphilic; potential phase-transfer catalyst |
| DMAPA | Primary amine | 102.18 | Polymer synthesis, surfactants | High reactivity due to primary amine group |
| Propamocarb | Carbamate derivative | 188.27 | Fungicide | Targets Oomycete pathogens via carbamate |
| Poly[N-[3-(dimethylamino)propyl]carbodiimide] | Polymer with dimethylamino side chains | Varies | Anticancer/antifungal agents | IC₅₀: 1.27–3.50 μM |
| N,N-Diethyl-1,3-propanediamine | Diethyl-substituted diamine | 130.23 (calculated) | Agrochemical intermediates | Lower basicity than dimethyl analogs |
Biological Activity
3-(Dimethylamino)propylamine, a compound with the molecular formula C₁₃H₃₁N₂, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound consists of a dimethylamino group attached to a propyl chain, which is further linked to an octan-2-yl group. This unique structure contributes to its interaction with biological targets.
1. Pharmacological Effects
Research indicates that 3-(dimethylamino)propylamine exhibits a range of biological activities:
- Anticancer Activity : Preliminary studies suggest that compounds similar to 3-(dimethylamino)propylamine may possess anticancer properties. For instance, derivatives have shown efficacy against various cancer cell lines by inhibiting cell proliferation and inducing apoptosis .
- Neuropharmacological Effects : The compound's dimethylamino group is known to interact with neurotransmitter systems, potentially influencing mood and cognition. Similar compounds have been studied for their effects on serotonin and dopamine receptors .
The biological activity of 3-(dimethylamino)propylamine can be attributed to several mechanisms:
- Receptor Modulation : The compound may act as an agonist or antagonist at various receptors, including adrenergic and cholinergic receptors. This modulation can lead to significant physiological effects, such as altered neurotransmitter release and changes in vascular tone .
- Enzyme Inhibition : Some studies have indicated that related compounds inhibit specific enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs), which play a critical role in cell cycle regulation .
Case Study 1: Anticancer Activity
A study explored the effects of a related compound on chronic lymphocytic leukemia (CLL) cells. The results demonstrated potent anticancer activity with a therapeutic window significantly favoring cancer cells over normal cells, suggesting potential for selective targeting in therapy .
Case Study 2: Neuropharmacological Effects
Another investigation assessed the impact of similar amines on cognitive functions in animal models. The findings suggested enhancement of memory retention and reduction in anxiety-like behaviors, indicating potential applications in treating neurodegenerative diseases .
Data Tables
| Property | Value |
|---|---|
| Molecular Formula | C₁₃H₃₁N₂ |
| Molecular Weight | 209.42 g/mol |
| LogP | 3.25 |
| Solubility | Soluble in organic solvents |
| Biological Activity | Effect |
|---|---|
| Anticancer | Induces apoptosis |
| Neurotransmitter Interaction | Modulates serotonin/dopamine |
| Enzyme Inhibition | Inhibits CDK activity |
Q & A
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
